Cas no 652984-82-2 (Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-)
652984-82-2 structure
Product Name:Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-
CAS No:652984-82-2
MF:C17H19N
MW:237.339464426041
CID:401128
PubChem ID:71376226
Update Time:2025-04-19
Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-
- 1-phenyl-N-(4-propan-2-ylphenyl)ethanimine
- 652984-82-2
- DTXSID60798936
- (4-isopropyl-phenyl)-(1-phenylethylidene)amine
- (1E)-1-Phenyl-N-[4-(propan-2-yl)phenyl]ethan-1-imine
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- Inchi: 1S/C17H19N/c1-13(2)15-9-11-17(12-10-15)18-14(3)16-7-5-4-6-8-16/h4-13H,1-3H3/b18-14+
- InChI Key: GSNIZJUSDAIEKB-NBVRZTHBSA-N
- SMILES: N(=C(/C)\C1C=CC=CC=1)/C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 237.15187
- Monoisotopic Mass: 237.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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